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Compound of Interest |

1-[2-
Compound Name: (Trimethylsilyl)ethoxycarbonyloxy]

benzotriazole

Cat. No.: B038508

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-[2-
(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole, a key reagent in synthetic organic
chemistry. Commonly known as Teoc-OBt, this compound is primarily utilized for the
introduction of the 2-(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group for amines, a crucial
step in peptide synthesis and the development of complex molecular architectures.

Core Molecular Data

The fundamental properties of 1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole are
summarized below, providing a quick reference for laboratory use.
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Property Value Citations
Molecular Weight 279.37 g/mol

Molecular Formula C12H17N30sSi

CAS Number 113306-55-1 [1]
Synonyms Teoc-OBt [1]
Physical Form Solid, Crystalline Powder

Purity Typically >98.0% (HPLC) [1]

Room temperature, in a cool

Storage Conditions and dark place (<15°C), under
inert gas
Sensitivity Moisture sensitive

Synthesis and Application Workflow

The general workflow for the synthesis of Teoc-OBt and its subsequent application in the
protection of an amino acid is illustrated below. This process highlights the transformation of 1-
hydroxybenzotriazole into the active Teoc-OBt reagent, which then efficiently transfers the Teoc
protecting group to a target amine.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.scbt.com/p/1-2-trimethylsilyl-ethoxycarbonyloxybenzotriazole-113306-55-1
https://www.scbt.com/p/1-2-trimethylsilyl-ethoxycarbonyloxybenzotriazole-113306-55-1
https://www.scbt.com/p/1-2-trimethylsilyl-ethoxycarbonyloxybenzotriazole-113306-55-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Teoc-OBt

i . 2-(Trimethylsilyl)ethyl Base (e.g., Triethylamine)
[1 Hydroxybenzotrlazole] [ Chloroformate in Dichloromethane

1-[2-(Trimethylsilyl)ethoxycarbonyloxy]benzotriazole
(Teoc-OBt)

Application: Amine Protection

Amino Acid Base (e.g., Triethylamine)
(or other amine) in Dichloromethane
Protection Reaction
Teoc-Protected
Amino Acid

Teoc-OBt

. Fluoride Source
Teoc-Protected Amine ((e.g., TBAE in THF))

Deprotection

. Byproducts:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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